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Compound of Interest

Compound Name: SRX246

CAS No.: 512784-93-9

Cat. No.: B611003

Get Quote

For researchers and drug development professionals, the lifecycle of an investigational drug

extends beyond its experimental application. The proper disposal of compounds like SRX246,

a vasopressin V1A receptor antagonist, is a critical component of laboratory safety,

environmental responsibility, and regulatory compliance. This guide provides essential, step-by-

step procedures for the safe and compliant disposal of SRX246, ensuring the protection of

personnel and the environment.

Understanding the Regulatory Landscape
The disposal of investigational drugs and chemical waste from laboratories is governed by

stringent federal, state, and local regulations. In the United States, the primary federal law is

the Resource Conservation and Recovery Act (RCRA), which provides a framework for the

proper management of hazardous and non-hazardous solid waste. It is crucial to consult with

your institution's Environmental Health and Safety (EHS) department to ensure full compliance

with all applicable guidelines.[1][2]

Key Principles of Laboratory Waste Management:
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Categorization is Critical: The first step in proper waste disposal is accurate categorization.

[2]

Containment Matters: Use appropriate, chemically-resistant containers for each waste type.

[2][3]

Labeling for Safety: Clear and detailed labels are non-negotiable.[2]

Storage Savvy: Designate specific areas for waste storage, ensuring incompatible materials

are kept separate.[2][4]

Regular Removal: Establish a schedule for waste pickup and disposal to prevent

accumulation.[2][4]

SRX246 Disposal Protocol
As an investigational compound, a specific Safety Data Sheet (SDS) with detailed disposal

instructions for SRX246 may not be readily available to all researchers. In the absence of

specific manufacturer guidance, the following procedures, based on general best practices for

pharmaceutical and chemical waste, should be followed in consultation with your institution's

EHS department.

1. Personal Protective Equipment (PPE):

Before handling SRX246 for disposal, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Lab coat

2. Segregation and Containment:

Do not mix SRX246 waste with other chemical waste streams unless explicitly approved by

your EHS department.
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Place all materials contaminated with SRX246, including unused product, partially used

vials, and contaminated labware (e.g., pipette tips, tubes), into a designated, leak-proof, and

clearly labeled hazardous waste container.[3]

The container should be compatible with the chemical properties of SRX246 and any

solvents used.

3. Labeling:

The hazardous waste container must be clearly labeled with:

The words "Hazardous Waste"

The name of the chemical: "SRX246"

The specific contents and their approximate concentrations

The date accumulation started

The associated hazards (e.g., "Toxic")

4. Storage:

Store the waste container in a designated and secure satellite accumulation area within the

laboratory.

Ensure secondary containment is used to prevent spills.[1][2]

Store incompatible waste streams separately. For example, do not store flammable waste

with oxidizers.[4]

5. Disposal:

Never dispose of SRX246 down the drain or in the regular trash.[5] This is illegal and can

have serious environmental repercussions.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.
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All hazardous waste must be disposed of through a licensed hazardous waste contractor.

Quantitative Data Summary
While specific quantitative disposal parameters for SRX246 are not publicly available, general

laboratory chemical waste guidelines provide quantitative limits for storage.

Parameter Guideline Citation

Maximum Storage Time in Lab

Typically no greater than six

months from the accumulation

start date.

[1][4]

Maximum Volume per

Laboratory

Generally, laboratories should

not accumulate more than 25

gallons of total chemical waste.

[4]

Reactive Acutely Hazardous

Waste Limit

No more than one quart of

reactive acutely hazardous

chemical waste should be

accumulated.

[4]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of SRX246 are proprietary to the

developing pharmaceutical companies. However, clinical trial information indicates its

administration in oral capsules at doses of 120 mg and 160 mg twice daily.[6][7][8] The

handling of such materials in a research setting would follow standard operating procedures for

potent compounds, including the use of engineering controls (e.g., fume hoods) and

appropriate PPE.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SRX246 in a

laboratory setting.
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Caption: Logical workflow for the proper disposal of SRX246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

